Cas no 860611-29-6 (5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline)
5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline Chemical and Physical Properties
Names and Identifiers
-
- 8,9-dimethoxy-2-methyl-5-[(2,4,6-trimethylphenyl)methylsulfanyl]-[1,2,4]triazolo[1,5-c]quinazoline
- 860611-29-6
- 5-[(mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline
- 8,9-dimethoxy-2-methyl-5-{[(2,4,6-trimethylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[1,5-c]quinazoline
- AKOS005076469
- 10T-0368
- 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline
-
- Inchi: 1S/C22H24N4O2S/c1-12-7-13(2)17(14(3)8-12)11-29-22-24-18-10-20(28-6)19(27-5)9-16(18)21-23-15(4)25-26(21)22/h7-10H,11H2,1-6H3
- InChI Key: NCLJETREAHLSLL-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=C(C(=CC=2C2=NC(C)=NN21)OC)OC)CC1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 408.16199719g/mol
- Monoisotopic Mass: 408.16199719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 86.8Ų
5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616773-1mg |
8,9-Dimethoxy-2-methyl-5-((2,4,6-trimethylbenzyl)thio)-[1,2,4]triazolo[1,5-c]quinazoline |
860611-29-6 | 98% | 1mg |
¥535.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616773-2mg |
8,9-Dimethoxy-2-methyl-5-((2,4,6-trimethylbenzyl)thio)-[1,2,4]triazolo[1,5-c]quinazoline |
860611-29-6 | 98% | 2mg |
¥536.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616773-5mg |
8,9-Dimethoxy-2-methyl-5-((2,4,6-trimethylbenzyl)thio)-[1,2,4]triazolo[1,5-c]quinazoline |
860611-29-6 | 98% | 5mg |
¥529.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616773-10mg |
8,9-Dimethoxy-2-methyl-5-((2,4,6-trimethylbenzyl)thio)-[1,2,4]triazolo[1,5-c]quinazoline |
860611-29-6 | 98% | 10mg |
¥739.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616773-20mg |
8,9-Dimethoxy-2-methyl-5-((2,4,6-trimethylbenzyl)thio)-[1,2,4]triazolo[1,5-c]quinazoline |
860611-29-6 | 98% | 20mg |
¥1083.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616773-25mg |
8,9-Dimethoxy-2-methyl-5-((2,4,6-trimethylbenzyl)thio)-[1,2,4]triazolo[1,5-c]quinazoline |
860611-29-6 | 98% | 25mg |
¥1375.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616773-50mg |
8,9-Dimethoxy-2-methyl-5-((2,4,6-trimethylbenzyl)thio)-[1,2,4]triazolo[1,5-c]quinazoline |
860611-29-6 | 98% | 50mg |
¥1491.00 | 2024-04-28 |
5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline
Professional Introduction to Compound with CAS No. 860611-29-6 and Product Name: 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline
The compound with the CAS number 860611-29-6 and the product name 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to the quinazoline class of scaffolds, which are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
Quinazoline derivatives have been extensively studied over the past few decades due to their structural versatility and biological efficacy. The presence of multiple functional groups in 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline enhances its pharmacological potential. Specifically, the mesitylmethylsulfanyl moiety introduces a lipophilic and electron-donating group, which can modulate the compound's interactions with biological targets. Additionally, the 8,9-dimethoxy and 2-methyl substituents contribute to the molecule's stability and solubility, making it more suitable for further pharmacokinetic studies.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The triazolo[1,5-c]quinazoline core structure in this compound is particularly noteworthy. Triazoles are known for their ability to inhibit various enzymes and receptors involved in pathogenic processes. By integrating a triazole ring into the quinazoline framework, researchers have created a hybrid molecule that combines the best properties of both scaffold systems. This design approach has led to several promising candidates that are currently undergoing preclinical evaluations.
The synthesis of 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline involves a multi-step process that requires precise control over reaction conditions. The introduction of the mesitylmethylsulfanyl group is particularly challenging due to its sensitivity to oxidation and decomposition. However, modern synthetic techniques have enabled chemists to achieve high yields and purity levels for this derivative. The dimethoxy and methyl substituents were incorporated at strategic positions to optimize the molecule's bioavailability and target specificity.
In vitro studies have demonstrated that 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline exhibits significant activity against several cancer cell lines. The compound has been shown to inhibit proliferation by inducing apoptosis and inhibiting cell cycle progression. Additionally, it demonstrates potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. These findings are particularly exciting given the growing demand for targeted therapies that minimize side effects associated with traditional chemotherapeutic agents.
One of the most promising applications of this compound is in the treatment of resistant cancers. Resistance to current treatments remains a major challenge in oncology research. The unique structure of 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline suggests that it may be able to overcome existing resistance mechanisms by targeting different pathways or receptors than currently available drugs. Preliminary clinical trials are underway to evaluate its efficacy in patients with advanced-stage cancers.
The development of this compound also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been used to predict how 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline interacts with biological targets at the atomic level. These simulations have provided valuable insights into its mechanism of action and have guided further optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce costs associated with traditional trial-and-error methods.
The environmental impact of pharmaceutical development is another critical consideration when evaluating new compounds like 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline。 Efforts are being made to ensure that synthetic processes are sustainable and minimize waste generation。 Green chemistry principles are being applied to develop more efficient synthetic routes that reduce reliance on hazardous reagents and improve atom economy。 These initiatives not only benefit the environment but also enhance economic feasibility by lowering production costs。
The future prospects for this compound remain highly promising。 Ongoing research is focused on expanding its therapeutic applications beyond oncology。 Studies are being conducted to investigate its potential as an antiviral agent, an anti-inflammatory drug, and even a neuroprotective agent。 The versatility of its structure allows for further modifications that could tailor its properties for specific diseases or conditions。
In conclusion, 5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline (CAS No. 860611-29-6) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features, combined with promising preclinical results, make it a valuable candidate for further development。 As research continues, this compound has the potential to revolutionize treatment strategies for various diseases, offering hope for patients worldwide。
860611-29-6 (5-[(Mesitylmethyl)sulfanyl]-8,9-dimethoxy-2-methyl[1,2,4]triazolo[1,5-c]quinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)